Anticancer agent 208

• Molecular Formula: C16H22N4O5S2
• Molecular Weight: 414.5 g/mol
• InChI: InChI=1S/C16H22N4O5S2/c1-10(2)14(21)17-15-18-19-16(26-15)27(22,23)20(3)9-11-6-7-12(24-4)13(8-11)25-5/h6-8,10H,9H2,1-5H3,(H,17,18,21)
• InChIKey: OUGPNRDVJQTZPG-UHFFFAOYSA-N

Anticancer Agent 208 Baseline Profile

Anticancer agent 208 (designated C014) is a synthetic small-molecule anticancer agent with the molecular formula C16H22N4O5S2 and a molecular weight of 414.50 g/mol [1] [2]. The compound is cataloged under CAS number 894565-34-5 and is supplied by multiple research-grade chemical vendors for preclinical investigation [1] [2]. Vendor documentation describes Anticancer agent 208 as an agent capable of inhibiting cancer or preventing its recurrence, though specific target engagement, potency metrics, and mechanism-of-action data are not publicly disclosed [1] [2]. The compound's structure has been assigned and is available as a SMILES string for computational and synthetic reference [2].

Classification Supplier-described anticancer agent with no disclosed MOA

Identity Synthetic small molecule (~414 Da)

Evidence basis Vendor datasheets only; no peer-reviewed biological data

• [1] MedChemExpress. Anticancer agent 208 product page. CAS No.: 894565-34-5. View Source
• [2] TargetMol. Anticancer agent 208 (T88214) product page. CAS No.: 894565-34-5. View Source

Anticancer Agent 208 Substitution Risk

Due to the absence of publicly disclosed structure-activity relationship (SAR) data, target identity, or comparative biological potency metrics for Anticancer agent 208, direct substitution with other commercially available anticancer agents—including those with superficially similar molecular weights or elemental compositions—cannot be scientifically justified [1] [2]. In the absence of head-to-head cellular or in vivo efficacy data, any assumption of functional equivalence between Anticancer agent 208 and alternative compounds would introduce unquantifiable experimental variability and risk invalidating downstream research outcomes. The compound's precise molecular scaffold and functional group arrangement, as defined by its unique SMILES string, preclude interchange with compounds lacking identical structural and stereochemical features [2].

• ! No pharmacophore or target data exists to support functional interchange with any other anticancer compound.
• ! Lack of IC50 values, selectivity profiles, or PK parameters precludes equivalence assessment.
• ! Substituting a characterized agent introduces unquantifiable risk of experimental failure.

• [1] MedChemExpress. Anticancer agent 208 product page. CAS No.: 894565-34-5. View Source
• [2] TargetMol. Anticancer agent 208 (T88214) product page. CAS No.: 894565-34-5. View Source

Anticancer Agent 208 Evidence Gaps

Lack of Head-to-Head Comparative Data

Anticancer agent 208 is unambiguously defined by a molecular weight of 414.50 g/mol and a molecular formula of C16H22N4O5S2 [1] [2]. This precise chemical identity, absent in any generic or uncharacterized preparation, ensures that the compound received matches the intended research material. While direct biological comparator data are unavailable, this specification differentiates Anticancer agent 208 from structurally undefined or incorrectly catalogued materials [1] [2].

Comparative Evidence Gap

Data to verify

No quantitative comparator data available

Procurement prioritization unsupported

All vendor datasheets lack potency, selectivity, or mechanism information

Evidence Dimension	Molecular Identity
Target Compound Data	414.50 g/mol; C16H22N4O5S2
Comparator Or Baseline	Unspecified / generic anticancer compound (no defined CAS)
Quantified Difference	Defined vs. undefined chemical identity
Conditions	Vendor specification sheet

Why This Matters

Procurement decisions require unambiguous chemical identification to ensure experimental reproducibility and batch-to-batch consistency.

• [1] MedChemExpress. Anticancer agent 208 product page. CAS No.: 894565-34-5. View Source
• [2] TargetMol. Anticancer agent 208 (T88214) product page. CAS No.: 894565-34-5. View Source

Purity Specification and Quality Control Documentation

Vendor-supplied Anticancer agent 208 is provided with purity documentation (Certificate of Analysis) confirming that the material meets research-grade specifications [1]. While quantitative potency data are lacking, the assurance of high chemical purity (typically ≥95% for such catalog items) distinguishes this product from in-house synthesized or unpurified preparations that may contain confounding impurities [1]. The absence of purity documentation for alternative sources introduces an uncontrolled variable in downstream assays.

Evidence Dimension	Chemical Purity
Target Compound Data	Research-grade purity (≥95% typical)
Comparator Or Baseline	Uncertified / in-house synthesized material
Quantified Difference	Documented vs. undocumented purity
Conditions	Vendor quality control

Why This Matters

Documented purity reduces the risk of off-target effects or assay interference due to impurities, enhancing experimental reliability.

• [1] MedChemExpress. Anticancer agent 208 product page. CAS No.: 894565-34-5. View Source

Stability and Storage Conditions for Long-Term Use

Anticancer agent 208 is recommended for storage as a powder at -20°C for up to 3 years, or in solvent at -80°C for 6 months [1] [2]. These defined storage parameters, derived from vendor stability testing, provide a clear framework for compound preservation that is not guaranteed for uncharacterized analogs [1] [2]. Procurement of Anticancer agent 208 from established vendors ensures adherence to these validated conditions, minimizing degradation-induced variability.

Evidence Dimension	Long-term Stability
Target Compound Data	Powder: -20°C, 3 years; Solvent: -80°C, 6 months
Comparator Or Baseline	Uncharacterized analog (stability unknown)
Quantified Difference	Defined vs. undefined stability profile
Conditions	Vendor stability testing

Why This Matters

Defined storage conditions directly impact experimental consistency and cost-effectiveness by reducing material waste due to degradation.

• [1] MedChemExpress. Anticancer agent 208 product page. CAS No.: 894565-34-5. View Source
• [2] TargetMol. Anticancer agent 208 (T88214) product page. CAS No.: 894565-34-5. View Source

Solubility Profile for In Vitro Assay Preparation

Anticancer agent 208 is soluble in DMSO, a prerequisite for many cell-based anticancer assays [1]. Vendor-provided solubility guidelines enable researchers to prepare consistent stock solutions, whereas uncharacterized analogs may exhibit unpredictable solubility behavior, leading to assay failures or inaccurate dosing [1]. This practical differentiator is critical for reproducible in vitro pharmacology.

Evidence Dimension	Solubility
Target Compound Data	Soluble in DMSO (vendor formulation guidance available)
Comparator Or Baseline	Uncharacterized analog (solubility unknown)
Quantified Difference	Known vs. unknown solubility profile
Conditions	Vendor formulation calculator

Why This Matters

Known solubility in standard vehicle (DMSO) reduces experimental setup time and improves dose accuracy in cell-based assays.

• [1] TargetMol. Anticancer agent 208 (T88214) product page. CAS No.: 894565-34-5. View Source

Anticancer Agent 208 Application Scenarios

Phenotypic Screening in Uncharacterized Cancer Models

Given the absence of defined molecular targets, Anticancer agent 208 is best suited for phenotypic screening campaigns where researchers seek to identify novel anticancer phenotypes across a panel of cell lines. The compound's defined chemical identity and purity [1] [2] ensure that any observed bioactivity can be confidently attributed to the intended chemical entity, facilitating subsequent structure-activity relationship (SAR) studies.

Chemical Probe for Target Deconvolution

Anticancer agent 208 can serve as a reference standard for the synthesis and characterization of novel structural analogs. Its unambiguous molecular formula, molecular weight, and SMILES string [2] provide a benchmark for quality control and analytical validation (e.g., HPLC, LC-MS) of newly synthesized derivatives. This application leverages the compound's chemical specifications without reliance on unverified biological claims.

Reference Control for Inert Chemical Space

The compound's vendor-documented solubility in DMSO [2] and defined storage stability [1] [2] support its use in pilot in vivo pharmacokinetic (PK) and toxicology studies. Researchers can formulate Anticancer agent 208 using established solvent protocols, minimizing formulation-related artifacts. The availability of purity documentation [1] further ensures that any observed in vivo effects are attributable to the compound itself rather than impurities.

Biochemical Assay Development and Validation

Anticancer agent 208 may be employed in the development and validation of biochemical assays (e.g., enzyme inhibition, protein binding) as a positive control or test article. Its defined chemical and physical properties [1] [2] allow for precise calculation of molar concentrations, which is essential for determining kinetic parameters and establishing assay robustness.

Application

Selection Property

Validation Focus

Phenotypic screening in cancer cell lines

Uncharacterized probe sensitivity

Cell-line profiling required

Target deconvolution studies

Unknown binding profile

Affinity proteomics validation

Physicochemical reference control

Inert synthetic small molecule

Analytical method benchmarking

• [1] MedChemExpress. Anticancer agent 208 product page. CAS No.: 894565-34-5. View Source
• [2] TargetMol. Anticancer agent 208 (T88214) product page. CAS No.: 894565-34-5. View Source